Cas no 23799-87-3 (Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1))

Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1) structure
23799-87-3 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1)
CAS No:23799-87-3
MF:C12H15Cl2NS
MW:276.22519993782
CID:281918
PubChem ID:211999
Update Time:2025-04-19

Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1)
    • 2-(5-chloro-1-benzothiophen-3-yl)-N,N-dimethylethanamine,hydrochloride
    • DTXSID10178481
    • 23799-87-3
    • 5-Chloro-N,N-dimethylbenzo(b)thiophene-3-ethylamine hydrochloride
    • Benzo(b)thiophene-3-ethylamine, 5-chloro-N,N-dimethyl-, hydrochloride
    • Inchi: 1S/C12H14ClNS.ClH/c1-14(2)6-5-9-8-15-12-4-3-10(13)7-11(9)12;/h3-4,7-8H,5-6H2,1-2H3;1H
    • InChI Key: FPJKJUYJJFSTFW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(=CS2)CCN(C)C.Cl

Computed Properties

  • Exact Mass: 275.03045
  • Monoisotopic Mass: 275.030226
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.5

Experimental Properties

  • Boiling Point: 344.4°Cat760mmHg
  • Flash Point: 162.1°C
  • PSA: 3.24
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